Cas no 1107550-55-9 (4-(ethoxycarbonyl)-1-[2-oxo-2-(thiophen-2-yl)ethyl]pyridin-1-ium bromide)

• Product Name: 4-(ethoxycarbonyl)-1-[2-oxo-2-(thiophen-2-yl)ethyl]pyridin-1-ium bromide
• CAS No: 1107550-55-9
• MF: C₁₄H₁₄BrNO₃S
• MW: 356.234861850739
• CID: 5549914
• PubChem ID: 45283584
• Update Time: 2025-06-11

4-(ethoxycarbonyl)-1-[2-oxo-2-(thiophen-2-yl)ethyl]pyridin-1-ium bromide Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(2-oxo-2-thiophen-2-ylethyl)pyridin-1-ium-4-carboxylate;bromide
• 4-(ethoxycarbonyl)-1-(2-oxo-2-(thiophen-2-yl)ethyl)pyridin-1-ium bromide
• SR-01000318941-1
• AKOS016371270
• VU0510637-1
• 1107550-55-9
• 4-(ETHOXYCARBONYL)-1-[2-OXO-2-(THIOPHEN-2-YL)ETHYL]PYRIDIN-1-IUM BROMIDE
• SR-01000318941
• F3143-0028
• 4-(ethoxycarbonyl)-1-[2-oxo-2-(thiophen-2-yl)ethyl]pyridin-1-ium bromide

• Inchi： 1S/C14H14NO3S.BrH/c1-2-18-14(17)11-5-7-15(8-6-11)10-12(16)13-4-3-9-19-13;/h3-9H,2,10H2,1H3;1H/q+1;/p-1
• InChI Key： HOVHPNABQUOYHR-UHFFFAOYSA-M
• SMILES： [Br-].S1C=CC=C1C(C[N+]1C=CC(C(=O)OCC)=CC=1)=O

Computed Properties

• Exact Mass: 354.98778g/mol
• Monoisotopic Mass: 354.98778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-(ethoxycarbonyl)-1-[2-oxo-2-(thiophen-2-yl)ethyl]pyridin-1-ium bromide

Introduction to 4-(ethoxycarbonyl)-1-[2-oxo-2-(thiophen-2-yl)ethyl]pyridin-1-ium bromide (CAS No. 1107550-55-9)

4-(ethoxycarbonyl)-1-[2-oxo-2-(thiophen-2-yl)ethyl]pyridin-1-ium bromide, identified by its CAS number 1107550-55-9, is a sophisticated organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of pyridinium-based derivatives, characterized by its structural complexity and functional diversity. The presence of an ethoxycarbonyl group and a thiophen-2-yl moiety in its molecular framework imparts unique chemical properties, making it a promising candidate for further exploration in drug discovery and development.

The compound’s structure consists of a pyridine core, which is a well-documented scaffold in medicinal chemistry due to its ability to interact with biological targets. The pyridin-1-ium cationic center enhances the compound’s lipophilicity, facilitating its interaction with cellular membranes and biological receptors. Additionally, the thiophen-2-yl group introduces a sulfur-containing heterocycle, which is known for its role in modulating enzyme activity and binding affinity. This combination of structural features makes 4-(ethoxycarbonyl)-1-[2-oxo-2-(thiophen-2-yl)ethyl]pyridin-1-ium bromide a versatile molecule with potential applications in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of this compound with greater accuracy. Studies suggest that the ethoxycarbonyl group may enhance the compound’s stability in biological systems, while the thiophen-2-yl moiety could contribute to its binding specificity. These insights have guided the design of novel derivatives aimed at improving efficacy and reducing side effects.

In the realm of drug discovery, this compound has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its ability to serve as a building block for larger scaffolds has been particularly valuable in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The bromide counterion in its salt form further enhances its solubility, making it more amenable to formulation into pharmaceutical products.

Emerging research also highlights the compound’s role in modulating biological pathways associated with neurodegenerative disorders. The pyridinium core has been shown to interact with acetylcholinesterase enzymes, which are implicated in conditions such as Alzheimer’s disease. Furthermore, the thiophen-2-yl group may influence neurotransmitter release, offering a dual mechanism of action that could be exploited for therapeutic benefit.

The synthesis of 4-(ethoxycarbonyl)-1-[2-oxo-2-(thiophen-2-yl)ethyl]pyridin-1-ium bromide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These techniques not only improve yield but also minimize byproduct formation, ensuring higher purity for subsequent biological evaluation.

Biological testing of this compound has revealed promising preliminary results in vitro. Its interaction with target proteins suggests that it may exhibit inhibitory activity against specific enzymes or receptors relevant to human health. However, further studies are necessary to fully elucidate its mechanism of action and assess its potential as a lead compound for drug development.

The growing interest in heterocyclic compounds like 4-(ethoxycarbonyl)-1-[2-oxo-2-(thiophen-2-yl)ethyl]pyridin-1-ium bromide underscores their significance in modern medicinal chemistry. The integration of computational tools with experimental techniques has accelerated the discovery process, allowing researchers to rapidly screen large libraries of compounds for novel therapeutic agents. This interdisciplinary approach holds great promise for addressing unmet medical needs.

Future directions in research may focus on optimizing the synthetic route to enhance scalability and cost-effectiveness. Additionally, exploring derivatives with modified functional groups could lead to compounds with improved pharmacological profiles. The combination of experimental synthesis and computational modeling will continue to drive innovation in this field.

In conclusion, 4-(ethoxycarbonyl)-1-[2-oxo-2-(thiophen-2-y l)ethyl]pyridin -1 -ium bromide (CAS No. 1107550 -55 -9) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in the quest for new therapeutic interventions. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in shaping the future of medicine.